Cas no 125789-08-4 (5-Chloro-1H-imidazol-2-amine)

• Product Name: 5-Chloro-1H-imidazol-2-amine
• CAS No: 125789-08-4
• MF: C₃H₄ClN₃
• MW: 117.536958694458
• CID: 4732607
• Update Time: 2025-06-18

5-Chloro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-imidazol-2-amine
• 1H-Imidazol-2-amine, 5-chloro-
• 4-chloroimidazol-2-amine
• 2-amino-5-chloroimidazole
• RSTDUGMZOKUXMY-UHFFFAOYSA-N
• 5-Chloro-1H-imidazol-2-amine

• Inchi： 1S/C3H4ClN3/c4-2-1-6-3(5)7-2/h1H,(H3,5,6,7)
• InChI Key： RSTDUGMZOKUXMY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Topological Polar Surface Area: 54.7

Additional information on 5-Chloro-1H-imidazol-2-amine

Professional Introduction to 5-Chloro-1H-imidazol-2-amine (CAS No. 125789-08-4)

5-Chloro-1H-imidazol-2-amine, identified by its Chemical Abstracts Service number (CAS No. 125789-08-4), is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The presence of both chloro and amino functional groups makes it a valuable intermediate for constructing more complex molecular entities, particularly in the synthesis of biologically active agents.

The< strong>imidazole core is a privileged scaffold in medicinal chemistry, known for its prevalence in numerous pharmacologically relevant molecules. The introduction of a chloro substituent at the 5-position and an amino group at the 2-position enhances the reactivity and functionality of this compound, making it a promising candidate for further chemical manipulation. Recent advancements in synthetic methodologies have enabled more efficient and scalable preparations of< strong>5-Chloro-1H-imidazol-2-amine, facilitating its integration into diverse synthetic pathways.

In the realm of drug discovery, the< strong>CAS No. 125789-08-4 compound has been explored for its potential as a precursor in the development of novel therapeutic agents. Its structural features are conducive to interactions with biological targets, making it a suitable building block for small-molecule drugs. For instance, studies have demonstrated its utility in generating imidazole-based inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models, highlighting the compound's therapeutic relevance.

The< strong>5-Chloro-1H-imidazol-2-amine molecule exhibits interesting electronic properties due to the conjugation between the imidazole ring and the amino group. This conjugation can influence its reactivity and spectral characteristics, which are crucial for applications in photochemical and electrochemical systems. Researchers have leveraged these properties to design novel materials with applications in organic electronics and sensors. The chloro substituent further contributes to its versatility by enabling nucleophilic substitution reactions, allowing for diverse derivatization strategies.

Recent research has also focused on the< strong>CAS No. 125789-08-4 compound's role in medicinal chemistry beyond traditional drug development. Its ability to serve as a cross-coupling partner in transition-metal-catalyzed reactions has opened new avenues for constructing complex heterocyclic frameworks. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to integrate< strong>5-Chloro-1H-imidazol-2-amine into larger molecular architectures, leading to structurally diverse libraries of compounds for biological screening.

The synthesis of< strong>5-Chloro-1H-imidazol-2-amine has been optimized through various approaches, including multi-step organic transformations and catalytic methods. These synthetic strategies have improved yield and purity, making the compound more accessible for industrial applications. Additionally, green chemistry principles have been incorporated into its preparation, emphasizing sustainable practices such as solvent recovery and minimal waste generation. Such advancements align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, the< strong>CAS No. 125789-08-4 identifier corresponds to a versatile intermediate with significant potential in pharmaceutical and materials science applications. The structural features of< strong>5-Chloro-1H-imidazol-2-amine, including its imidazole core and functional groups, make it a valuable component in drug discovery and material design. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical synthesis and innovation.